Cas no 429-07-2 (tetraethylammonium hexafluorophosphate)

• Product Name: tetraethylammonium hexafluorophosphate
• CAS No: 429-07-2
• MF: C₈H₂₀F₆NP
• MW: 275.215284347534
• MDL: MFCD00043179
• CID: 37351
• PubChem ID: 24867174
• Update Time: 2025-05-25

tetraethylammonium hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• tetraethylammonium hexafluorophosphate
• tetraethylazanium,hexafluorophosphate
• Tetraethylammoniumhexafluorophosphate
• E75953
• NSC404041
• 429-07-2
• Et4NPF6
• NSC-404041
• Tetraethylammonium Hexafluorophosphate(V)
• FT-0746919
• hexafluoro--phosphanuide; tetraethylazanium
• Ethanaminium,N,N-triethyl-, hexafluorophosphate(1-)
• NSC 404041
• AI3-16950
• MFCD00043179
• CS-0130525
• NS00080051
• EINECS 207-056-7
• DTXSID10195552
• Tetraethylammonium hexafluorophosphate, 99%
• Tetraethylammonium hexafluorophosphate, for electrochemical analysis, >=99.0%
• Ethanaminium, N,N,N-triethyl-, hexafluorophosphate(1-)
• AMMONIUM, TETRAETHYL-, HEXAFLUOROPHOSPHATE(1-)
• tetraethylazanium;hexafluorophosphate
• hexafluoro-lambda-phosphanuide; tetraethylazanium
• KLKUOIXSIDDDCN-UHFFFAOYSA-N
• 207-056-7
• FT84109
• DTXCID50118043
• Ethanaminium, N,N,N-triethyl-, hexafluorophosphate(1-) (9CI)

• MDL： MFCD00043179
• Inchi： 1S/C8H20N.F6P/c1-5-9(6-2,7-3)8-4;1-7(2,3,4,5)6/h5-8H2,1-4H3;/q+1;-1
• InChI Key： KLKUOIXSIDDDCN-UHFFFAOYSA-N
• SMILES： [P-](F)(F)(F)(F)(F)F.[N+](CC)(CC)(CC)CC

Computed Properties

• Exact Mass: 275.12400
• Monoisotopic Mass: 275.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not available
• Melting Point: ≥300 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: acetonitrile: 0.1 g/mL, clear, colorless
• Water Partition Coefficient: Soluble in water, alcohol, and acetonitrile.
• PSA: 13.59000
• LogP: 5.26520
• Solubility: Not available
• Sensitiveness: Hygroscopic

tetraethylammonium hexafluorophosphate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN2811
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：BS6500000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：Hygroscopic. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on tetraethylammonium hexafluorophosphate

Tetraethylammonium Hexafluorophosphate (CAS No. 429-07-2): A Versatile Compound in Advanced Chemical and Biomedical Applications

Tetraethylammonium hexafluorophosphate, identified by the CAS No. 429-07-2, is a quaternary ammonium salt with the chemical formula C₈H₂₀NPF₆. This compound has garnered significant attention in recent years due to its unique physicochemical properties, particularly its high thermal stability, excellent solubility in polar solvents, and exceptional ion conductivity. These attributes position it as a critical component in diverse applications ranging from electrochemical systems to drug delivery platforms.

Recent studies highlight the role of tetraethylammonium hexafluorophosphate as an electrolyte additive in advanced battery technologies. For instance, research published in Journal of Power Sources (2023) demonstrated its ability to enhance the interfacial stability of lithium-ion batteries by forming protective SEI (solid-electrolyte interphase) layers on anode surfaces. The hexafluorophosphate anion’s low reactivity with lithium ions minimizes side reactions, thereby improving cycle life and energy density—a breakthrough for next-generation energy storage systems.

In biomedical research, this compound serves as a promising carrier for targeted drug delivery. A 2023 study in Biomaterials Science explored its use as a vector for nucleic acid transfection, leveraging its cationic tetraethylammonium moiety to complex with negatively charged DNA or RNA molecules. The resulting nanoparticles exhibited reduced cytotoxicity compared to conventional transfection agents while maintaining high transfection efficiency, making them viable candidates for gene therapy applications.

The synthesis of tetraethylammonium hexafluorophosphate typically involves a metathesis reaction between tetraethylammonium hydroxide and hydrogen hexafluorophosphate salts under controlled pH conditions. This method ensures high purity (>99%) and reproducibility, critical for large-scale production in industrial settings. Innovations reported in Catalysis Today (2023) introduced microwave-assisted synthesis protocols that reduce reaction times by up to 60%, while maintaining product quality—a significant advancement for cost-effective manufacturing processes.

In analytical chemistry, this compound’s ion pairing capabilities make it indispensable for optimizing ion chromatography separations. A 2023 review in Analytica Chimica Acta emphasized its use as a mobile phase modifier to enhance the resolution of complex cation mixtures, particularly in environmental monitoring applications where trace metal detection is required. Its compatibility with both organic and aqueous matrices broadens its utility across diverse analytical workflows.

The compound’s unique dielectric properties have also spurred investigations into its role in smart polymer systems. Researchers at MIT recently developed stimuli-responsive hydrogels incorporating tetraethylammonium hexafluorophosphate, demonstrating reversible swelling behavior under electric field stimuli—a discovery with implications for soft robotics and adaptive biomedical devices reported in Nature Communications (January 2024).

Safety data from recent toxicological assessments published in Toxicological Sciences (December 2023) confirm that when handled under standard laboratory protocols, this compound exhibits minimal acute toxicity (LD50 > 5 g/kg orally in rats). Its low volatility (<5 ×10^-5 mmHg at 15°C) further reduces inhalation risks during routine operations.

Ongoing research focuses on tailoring its properties through nanostructuring techniques. A collaborative study between Stanford University and BASF highlighted the potential of encapsulating this compound within mesoporous silica frameworks to create multifunctional nanocarriers capable of simultaneous drug delivery and real-time pH sensing—a concept validated through preliminary cell culture experiments published in A CS Nano Letters Supplement.

In summary, the multifunctionality of tetraethylammonium hexafluorophosphate (CAS No. 429-07-2) stems from its synergistic combination of structural features: the quaternary ammonium group provides cationic interactions, while the hexafluorophosphate anion contributes exceptional electrochemical stability. As emerging applications continue to expand—from bioelectronic interfaces to sustainable energy solutions—this compound remains a cornerstone material for addressing complex challenges across chemical engineering and biomedicine.